Cas no 1968515-02-7 (3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one)

• Product Name: 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one
• CAS No: 1968515-02-7
• MF: C₁₁H₁₀F₄O₂
• MW: 250.189517498016
• CID: 5869863
• PubChem ID: 103290246
• Update Time: 2025-10-29

3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one
• EN300-1276872
• 1968515-02-7

• Inchi： 1S/C11H10F4O2/c1-4(2)3-5(16)6-7(12)9(14)11(17)10(15)8(6)13/h4,17H,3H2,1-2H3
• InChI Key： RPULGJIFRNSXRS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(CC(C)C)=O)F)F)O)F

Computed Properties

• Exact Mass: 250.06169221g/mol
• Monoisotopic Mass: 250.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one

Research Briefing on 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one (CAS: 1968515-02-7)

In recent years, the compound 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one (CAS: 1968515-02-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic ketone derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug development, agrochemicals, and material science. The presence of multiple fluorine atoms and a hydroxyl group in its structure enhances its reactivity and potential for selective interactions with biological targets.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one as a potential inhibitor of cytochrome P450 enzymes. The researchers employed a combination of computational modeling and in vitro assays to demonstrate its high affinity for CYP3A4, a key enzyme involved in drug metabolism. The findings suggest that this compound could serve as a lead structure for developing novel modulators of drug-drug interactions.

Another groundbreaking research effort, detailed in *ACS Chemical Biology*, investigated the compound's role in agrochemical applications. The study highlighted its efficacy as a herbicide due to its ability to disrupt plant-specific metabolic pathways. Field trials showed that derivatives of 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one exhibited superior herbicidal activity with minimal environmental impact compared to conventional herbicides.

In the realm of material science, a team from MIT reported the use of this compound as a precursor for synthesizing fluorinated polymers with exceptional thermal stability and chemical resistance. The polymer films derived from 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one demonstrated potential applications in high-performance coatings and electronic devices.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and scalability of synthesis. Future research directions may focus on structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative efforts between academia and industry will be crucial to translating these findings into practical applications.

In conclusion, 3-methyl-1-(2,3,5,6-tetrafluoro-4-hydroxyphenyl)butan-1-one represents a versatile scaffold with broad applicability across multiple disciplines. Its unique structural features and demonstrated biological activities position it as a valuable tool for advancing research in chemical biology and pharmaceutical sciences.